1,3-PBIT (dihydrobromide)
1,3-PBIT (dihydrobromide)
Brand Name:
Vulcanchem
CAS No.:
200716-66-1
VCID:
VC0005392
InChI:
InChI=1S/C12H18N4S2.2BrH/c13-11(14)17-6-4-9-2-1-3-10(8-9)5-7-18-12(15)16;;/h1-3,8H,4-7H2,(H3,13,14)(H3,15,16);2*1H
SMILES:
C1=CC(=CC(=C1)CCSC(=N)N)CCSC(=N)N.Br.Br
Molecular Formula:
C12H18N4S2 • 2HBr
Molecular Weight:
444.3 g/mol
1,3-PBIT (dihydrobromide)
CAS No.: 200716-66-1
Inhibitors
VCID: VC0005392
Molecular Formula: C12H18N4S2 • 2HBr
Molecular Weight: 444.3 g/mol
| CAS No. | 200716-66-1 |
|---|---|
| Product Name | 1,3-PBIT (dihydrobromide) |
| Molecular Formula | C12H18N4S2 • 2HBr |
| Molecular Weight | 444.3 g/mol |
| IUPAC Name | 2-[3-(2-carbamimidoylsulfanylethyl)phenyl]ethyl carbamimidothioate;dihydrobromide |
| Standard InChI | InChI=1S/C12H18N4S2.2BrH/c13-11(14)17-6-4-9-2-1-3-10(8-9)5-7-18-12(15)16;;/h1-3,8H,4-7H2,(H3,13,14)(H3,15,16);2*1H |
| Standard InChIKey | WCXGFTJSDASEPR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)CCSC(=N)N)CCSC(=N)N.Br.Br |
| Canonical SMILES | C1=CC(=CC(=C1)CCSC(=N)N)CCSC(=N)N.Br.Br |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | S,S/'-1,3-phenylene-bis(1,2-ethanediyl)bis-isothiourea, dihydrobromide |
| PubChem Compound | 11957662 |
| Last Modified | Nov 11 2021 |
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